Cas no 2172469-82-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid
• CAS No: 2172469-82-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6073743
• PubChem ID: 165527182
• Update Time: 2025-06-12

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N,4,4-trimethylpentanamido}propanoic acid
• 2172469-82-6
• EN300-1496832

• Inchi： 1S/C27H34N2O5/c1-27(2,3)15-18(25(32)29(4)14-13-24(30)31)16-28-26(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： ZIQNAEHCAICJLA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)CCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid (CAS No. 2172469-82-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid (CAS No. 2172469-82-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely recognized for its stability and ease of removal under mild conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS).

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid features a propanoic acid backbone with an Fmoc-protected amino moiety, which enhances its solubility and reactivity in organic solvents. Researchers are particularly interested in its role as a building block for bioactive peptides, which are increasingly explored for their therapeutic potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders. The compound’s CAS No. 2172469-82-6 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid is its compatibility with automated peptide synthesizers, a feature highly valued in high-throughput drug discovery. The Fmoc group can be selectively cleaved using piperidine, leaving other functional groups intact—a property that aligns with the demand for greener and more efficient synthetic methodologies. This aligns with current trends in sustainable chemistry, where reducing waste and improving yield are paramount.

Another area of interest is the compound’s potential in bioconjugation, a technique widely used in the development of antibody-drug conjugates (ADCs) and diagnostic probes. The carboxylic acid terminus of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid allows for facile coupling with amines or alcohols, enabling the creation of tailored molecular constructs. This versatility has led to its inclusion in research focusing on targeted drug delivery systems, a hot topic in precision medicine.

From a commercial perspective, the demand for CAS No. 2172469-82-6 is driven by pharmaceutical companies and contract research organizations (CROs) specializing in peptide-based therapeutics. The compound’s high purity and consistent quality are essential for reproducible results in preclinical studies. Suppliers often highlight its use in GPCR (G-protein-coupled receptor) ligand synthesis, a field that has seen exponential growth due to the rising interest in modulating cellular signaling pathways.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4,4-trimethylpentanamido}propanoic acid (CAS No. 2172469-82-6) represents a cornerstone in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its role in peptide synthesis, bioconjugation, and drug discovery underscores its importance in advancing biomedical science. As the search for novel therapeutics continues, this compound is poised to remain a critical tool for chemists and researchers worldwide.